Cas no 66600-13-3 (1,3-Bis(1,1’-Biphenyl-4-ylphenylmethyl)-1H-imidazolium Chloride)

• Product Name: 1,3-Bis(1,1’-Biphenyl-4-ylphenylmethyl)-1H-imidazolium Chloride
• CAS No: 66600-13-3
• MF: C₄₁H₃₃ClN₂
• MW: 589.167129278183
• CID: 1071377
• Update Time: 2023-11-22

1,3-Bis(1,1’-Biphenyl-4-ylphenylmethyl)-1H-imidazolium Chloride Chemical and Physical Properties

Names and Identifiers

• Imp. D (EP) as Chloride: 1,3-Bis[(biphenyl-4-yl)phenylmethyl]-1H-imidazolium Chloride
• 1,3-Bis([1,1’-Biphenyl]-4-ylphenylmethyl)-1H-imidazolium Chloride
• 1,3-Bis[(biphenyl-4-yl)phenylmethyl]-1H-imidazolium Chloride
• 1,3-bis[phenyl-(4-phenylphenyl)methyl]imidazol-1-ium;chloride
• CID 86737503
• IMp. D (EP) as Chloride: 1,3-Bis[(biphenyl-4-yl)-phenylMethyl]-1H-iMidazoliuM Chloride
• 1,3-bis-[α-(4-biphenylyl)-benzyl]imidazolium chloride
• Bifonazole IMpurity D
• Bifonazole EP Impurity D
• 1,3-Bis[(biphenyl-4-yl)phenylmethyl
• -Biphenyl]-4-ylphenylmethyl)-1H-imidazoliumChloride
• 1,3-Bis(1,1’-Biphenyl-4-ylphenylmethyl)-1H-imidazolium Chloride

• Inchi： 1S/C41H33N2.ClH/c1-5-13-32(14-6-1)34-21-25-38(26-22-34)40(36-17-9-3-10-18-36)42-29-30-43(31-42)41(37-19-11-4-12-20-37)39-27-23-35(24-28-39)33-15-7-2-8-16-33;/h1-31,40-41H;1H/q+1;/p-1
• InChI Key： LMONFRGCFWNVQZ-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CN(C=1)C(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)C(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 719
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: NA
• Melting Point: >121oC (dec.)
• Flash Point: 207.2±31.0 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly, Heated)

1,3-Bis(1,1’-Biphenyl-4-ylphenylmethyl)-1H-imidazolium Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes